Cas no 589-66-2 (Crotonicacidisobutylester; 98%)

Crotonic acid isobutyl ester (98%) is a high-purity ester derivative of crotonic acid, commonly utilized in organic synthesis and specialty chemical applications. Its high reactivity as an α,β-unsaturated ester makes it valuable for Michael additions, polymerizations, and other conjugate addition reactions. The 98% purity ensures consistent performance in fine chemical and pharmaceutical intermediates. The isobutyl group enhances solubility in non-polar solvents, facilitating its use in formulations requiring controlled reactivity. This compound is typically handled under inert conditions due to its sensitivity to moisture and polymerization. Suitable for laboratory and industrial-scale processes, it is characterized by its clear liquid form and distinct ester odor.
Crotonicacidisobutylester; 98% structure
589-66-2 structure
Product Name:Crotonicacidisobutylester; 98%
CAS No:589-66-2
MF:C8H14O2
MW:142.195562839508
MDL:MFCD00036651
CID:38564
PubChem ID:87566310
Update Time:2025-05-27

Crotonicacidisobutylester; 98% Chemical and Physical Properties

Names and Identifiers

    • Crotonic acid isobutyl ester
    • iso-BUTYL-CROTONATE FCC
    • Isobutyl Crotonate
    • Isobutyl 2-butenoate
    • 2-Butenoic Acid Isobuyl Ester
    • Isobutyl trans-2-butenoate
    • TRANS-ISOBUTYL CROTONATE
    • NCGC00357274-01
    • Q18464456
    • MFCD00036651
    • 2-Methylpropyl (2E)-but-2-enoate
    • DTXSID7047691
    • SCHEMBL182261
    • DTXSID2047690
    • ISOBUTYL-2-BUTENOATE [FCC]
    • 73545-15-0
    • ISOBUTYL 2-BUTENOATE [FHFI]
    • 2-Butenoic acid, 2-methylpropyl ester, (E)-
    • 2-BUTENOIC ACID, 2-METHYLPROPYL ESTER
    • AKOS015915512
    • Crotonic acid, isobutyl ester, (trans)-
    • XDOWKOALJBOBBL-SNAWJCMRSA-N
    • crotonicacidisobutylester
    • (E)-2-Butenoic acid isobutyl ester
    • UNII-6H6IW50K3Z
    • CAS-589-66-2
    • SCHEMBL182262
    • Tox21_303966
    • ISOBUTYL-2-BUTENOATE
    • FEMA No. 3432
    • Isobutyl trans-2-butenoate, >=98%, FCC, FG
    • 2-methylpropyl (E)-but-2-enoate
    • 6H6IW50K3Z
    • XDOWKOALJBOBBL-SNAWJCMRSA-
    • Isobutyl but-2-enoate
    • InChI=1/C8H14O2/c1-4-5-8(9)10-6-7(2)3/h4-5,7H,6H2,1-3H3/b5-4+
    • 589-66-2
    • (E)-isobutyl but-2-enoate
    • 2-Butenoic acid, 2-methylpropyl ester, (2E)-
    • DTXCID5027691
    • isobutyl trans-crotonate
    • 2-Methylpropyl crotonate
    • 209-658-5
    • Crotonicacidisobutylester; 98%
    • MDL: MFCD00036651
    • Inchi: 1S/C8H14O2/c1-4-5-8(9)10-6-7(2)3/h4-5,7H,6H2,1-3H3/b5-4+
    • InChI Key: XDOWKOALJBOBBL-SNAWJCMRSA-N
    • SMILES: O(C(/C=C/C)=O)CC(C)C

Computed Properties

  • Exact Mass: 142.09900
  • Monoisotopic Mass: 142.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: No data available
  • Density: 0.89
  • Melting Point: No data available
  • Boiling Point: 171°C
  • Flash Point: 131 ºF
  • Refractive Index: 1.428
  • PSA: 26.30000
  • LogP: 1.76170
  • FEMA: 3432

Crotonicacidisobutylester; 98% Security Information

Crotonicacidisobutylester; 98% Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Crotonicacidisobutylester; 98% Pricemore >>

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Additional information on Crotonicacidisobutylester; 98%

Comprehensive Guide to Crotonic Acid Isobutyl Ester (CAS No. 589-66-2): Properties, Applications, and Industry Insights

Crotonic acid isobutyl ester (CAS No. 589-66-2), also known as isobutyl crotonate, is a versatile organic compound with a purity of 98%. This ester derivative of crotonic acid is widely used in industrial applications due to its unique chemical properties. In this article, we delve into its molecular structure, synthesis methods, and emerging trends in sectors like green chemistry and sustainable materials—topics highly searched by professionals in 2024.

The compound’s molecular formula (C8H14O2) and low viscosity make it ideal for formulations requiring rapid evaporation. Recent studies highlight its role in bio-based polymers, aligning with the global shift toward eco-friendly alternatives. Users frequently search for "biodegradable ester solvents" or "crotonate derivatives in adhesives," reflecting market demand for safer, high-performance chemicals.

In the flavor and fragrance industry, isobutyl crotonate contributes fruity notes, often queried as "ester-based aroma compounds." Its stability under moderate temperatures (boiling point: 172°C) ensures compatibility with heat-sensitive processes. Regulatory-compliant MSDS data (non-hazardous classification) further boosts its adoption in cosmetics and food-grade applications.

From an SEO perspective, this content targets long-tail keywords like "buy crotonic acid isobutyl ester 98%" and "crotonate ester suppliers," while addressing FAQs such as "how to store crotonic acid esters" (recommended: inert atmosphere, 20°C). The text balances technical depth—discussing esterification kinetics—with readability for researchers and procurement managers alike.

Innovations in catalytic ester synthesis have reduced production costs, a hot topic in chemical engineering forums. As industries prioritize circular economy models, 589-66-2 gains attention for potential recycling via hydrolysis. This aligns with Google Trends data showing rising searches for "upcycling chemical byproducts."

For quality assurance, analytical methods like GC-MS and HPLC verify the 98% purity standard. The compound’s refractive index (1.422) and density (0.89 g/cm³) are critical for formulators, often searched alongside "physical properties of crotonate esters."

In conclusion, crotonic acid isobutyl ester exemplifies how niche chemicals adapt to modern needs. By integrating user search intent with technical rigor, this guide serves both academic and industrial audiences, optimizing for SEO without compromising scientific accuracy.

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